Cas no 2171461-69-9 (4-(2,2-difluoroethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-difluoroethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171461-69-9
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5603322
• PubChem ID: 165515703
• Update Time: 2025-10-20

4-(2,2-difluoroethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1519404
• 2171461-69-9
• 4-[(2,2-difluoroethyl)(ethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 4-(2,2-difluoroethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

• Inchi： 1S/C24H26F2N2O5/c1-2-28(13-21(25)26)23(31)20(11-12-22(29)30)27-24(32)33-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,2,11-14H2,1H3,(H,27,32)(H,29,30)
• InChI Key： VZMRGKORILOCAP-UHFFFAOYSA-N
• SMILES： FC(CN(CC)C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(2,2-difluoroethyl)(ethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(2,2-Difluoroethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid: A Comprehensive Overview

4-(2,2-Difluoroethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid, commonly referred to by its CAS number 2171461-69-9, is a complex organic compound with significant applications in the field of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a difluoroethyl moiety, making it a valuable tool in various chemical synthesis processes. The compound's structure is further enhanced by the presence of an ethyl carbamoyl group and a butanoic acid backbone, which contribute to its versatility in different chemical reactions.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to optimize the production process, ensuring that the compound meets the stringent requirements of modern chemical applications.

One of the most notable applications of 4-(2,2-Difluoroethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid is in the field of peptide synthesis. The Fmoc group plays a critical role as a protecting group for amino acids during peptide synthesis. This compound has been widely used in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for constructing complex peptide sequences. The introduction of the difluoroethyl group further enhances the stability and reactivity of the compound, making it an ideal choice for researchers working on peptide-based drug discovery.

In addition to its role in peptide synthesis, this compound has also found applications in polymer chemistry. The butanoic acid backbone provides a platform for polymerization reactions, enabling the creation of novel materials with tailored properties. Recent studies have demonstrated the potential of this compound in synthesizing biodegradable polymers, which are increasingly sought after in environmentally friendly applications such as packaging materials and biomedical devices.

The structural complexity of 4-(2,2-Difluoroethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid also makes it a valuable tool in medicinal chemistry. Its ability to form stable amide bonds and its compatibility with various functional groups make it an attractive candidate for drug design. Researchers have explored its potential in developing new classes of antibiotics and anticancer agents, leveraging its unique chemical properties to create molecules with enhanced bioavailability and efficacy.

The latest research on this compound has focused on its application in bioconjugation chemistry. By incorporating this compound into bioconjugates such as antibody-drug conjugates (ADCs), scientists aim to improve the targeting efficiency and therapeutic outcomes of these drugs. The Fmoc group's ability to act as a temporary protecting group during conjugation reactions has been instrumental in achieving precise control over the drug's payload delivery system.

In conclusion, 4-(2,2-Difluoroethyl)(Ethyl)Carbamoyl-4-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Butanoic Acid, with its CAS number 2171461-69-9, represents a significant advancement in organic chemistry. Its versatile structure and wide range of applications make it an indispensable tool for researchers across various disciplines. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping the future of chemical synthesis and materials science.